Cas no 7789-41-5 (Calcium bromide)

• Product Name: Calcium bromide
• CAS No: 7789-41-5
• MF: Br₂Ca
• MW: 199.885997772217
• MDL: MFCD00010902
• CID: 47892
• PubChem ID: 24865875
• Update Time: 2025-08-04

Calcium bromide Chemical and Physical Properties

Names and Identifiers

• CALCIUM BROMIDE
• CALCIUM (II) BROMIDE
• CaBr2
• calciumbromideanhydrous
• calciumdibromide
• Hydrobromic acid calcium salt
• Calciumbromidehydratewhitepowder
• CalciumbromideultradrymetalsbasisoxideHOOHpp
• calcium bromide, ultra dry
• Calcium bromide(liquid)
• Calcium bromide(powder)
• 100 PPM (UNDER ARGON)
• Calcium bromide anhydrous
• Calciumbromide
• FT-0623380
• CALCIUM BROMIDE [WHO-DD]
• Brocal
• 87CNY2EEBH
• 7789-41-5
• Calcium dibromide
• CALCIUMBROMIDEDIHYDRATE
• CALCIUM BROMIDE [MI]
• Kalziumbromid
• AKOS015832992
• H-PRO-PNAHBR
• CHEBI:31338
• NS00093537
• CHEMBL2105852
• Calcium bromide, anhydrous (99.5%-Ca)
• CAS-7789-41-5
• Tox21_301859
• DTXCID8024577
• NCGC00255890-01
• WGEFECGEFUFIQW-UHFFFAOYSA-L
• Q409739
• DTXSID0044577
• Calcium bromide

• MDL： MFCD00010902
• Inchi： 1S/2BrH.Ca/h2*1H;/q;;+2/p-2
• InChI Key： WGEFECGEFUFIQW-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[Ca+2]

Computed Properties

• Exact Mass: 197.79900
• Monoisotopic Mass: 197.799266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White lumps. Odorless, salty and bitter. Easily deliquescent. It turns yellow after a long time in the air.
• Density: 3.353 g/mL at 25 °C(lit.)
• Melting Point: 730°C
• Boiling Point: 806-812°C
• Flash Point: 806-812°C
• Water Partition Coefficient: Soluble in water, methanol, ethanol and acetone. Insoluble in dioxane, chloroform and ether.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -5.99200
• Vapor Pressure: No data available
• Solubility: Solubility in water, g/100ml at 30 °C: 142
• Merck: 14,1654
• Sensitiveness: Hygroscopic

Calcium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 41
• Safety Instruction： S22-S24/25
• RTECS：EV9328000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R38
• Storage Condition：Hygroscopic. Ambient temperatures.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium bromide

Calcium bromide: Applications and Recent Advancements in Chemical and Pharmaceutical Research

Calcium bromide, with the chemical formula CaBr₂, is a widely used inorganic compound characterized by its high solubility in water and its ability to form stable complexes with various organic and inorganic molecules. The compound is identified by its unique CAS number 7789-41-5, which serves as a global identifier for chemical substances. This introduction delves into the multifaceted applications of calcium bromide, emphasizing its significance in contemporary chemical and pharmaceutical research, and highlights recent advancements that underscore its growing importance.

The versatility of calcium bromide stems from its ionic structure, which allows it to participate in a wide range of chemical reactions. As a divalent cation, calcium ions (Ca²⁺) can interact with anions such as bromide (Br⁻) to form salts that exhibit distinct properties. These properties make calcium bromide an invaluable reagent in laboratories and industrial processes. For instance, it is commonly employed as a flux in metallurgical operations, where it aids in the reduction of metal oxides by facilitating the formation of molten salts.

In the realm of pharmaceutical research, calcium bromide has garnered attention for its potential applications in drug formulation and delivery systems. Recent studies have explored its role as a stabilizing agent in the synthesis of biologically active compounds. The compound's ability to form coordination complexes with organic molecules has been leveraged to enhance the solubility and bioavailability of certain pharmaceuticals. This has opened new avenues for developing more effective therapeutic agents, particularly those that require precise delivery to target tissues.

Moreover, calcium bromide has been investigated for its use in advanced materials science. Its incorporation into polymer matrices has been shown to improve mechanical strength and thermal stability, making it a promising additive for high-performance composites. These materials find applications in aerospace, automotive, and construction industries, where durability and performance are paramount. The compound's compatibility with various polymer matrices has been a key factor in these developments, highlighting its role as a multifunctional additive.

Recent advancements in nanotechnology have further expanded the applications of calcium bromide. Researchers have demonstrated its efficacy as a precursor for synthesizing nanomaterials with tailored properties. For example, calcium bromide has been used to produce nanostructured calcium carbide, which exhibits enhanced catalytic activity. This breakthrough has significant implications for industrial catalysis, where such materials can accelerate reactions under milder conditions compared to traditional catalysts.

The pharmaceutical industry has also witnessed innovative uses of calcium bromide in drug discovery and development. Its ability to modulate biological pathways has led to investigations into its potential as an anticoagulant and anti-inflammatory agent. Preliminary studies suggest that derivatives of calcium bromide may offer therapeutic benefits by interacting with specific enzymes and receptors involved in these pathways. While further research is needed to fully elucidate their mechanisms of action, these findings hold promise for future medical applications.

Environmental science has not been left out of the discourse surrounding calcium bromide either. Its use as a deicer has been examined due to its effectiveness at lower temperatures compared to traditional sodium chloride-based deicers. This property makes it particularly useful in regions where freezing temperatures persist for extended periods. Additionally, researchers are exploring its potential as a corrosion inhibitor for metal surfaces exposed to harsh environmental conditions.

The synthesis of calcium bromide itself is an area of ongoing research, with scientists continually seeking more efficient and sustainable methods. Recent developments have focused on optimizing reaction conditions to minimize waste and energy consumption. These efforts align with global initiatives aimed at promoting green chemistry principles and reducing the environmental footprint of chemical manufacturing processes.

In conclusion, calcium bromide stands as a cornerstone compound in modern chemical research, with applications spanning metallurgy, pharmaceuticals, materials science, nanotechnology, environmental science, and beyond. Its unique properties have enabled innovative solutions across multiple industries, while ongoing research continues to uncover new possibilities for its use. As scientists delve deeper into the potential of this versatile compound, it is clear that calcium bromide will remain at the forefront of scientific discovery for years to come.